Cas no 2138241-35-5 (Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate)
Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 2138241-35-5
- ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate
- EN300-1165151
- Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate
-
- Inchi: 1S/C13H12FN3O4/c1-2-21-13(18)9-3-12(16-6-8(5-15)7-16)10(14)4-11(9)17(19)20/h3-4,8H,2,6-7H2,1H3
- InChI Key: KTHXLOCFPVXVIM-UHFFFAOYSA-N
- SMILES: FC1=CC(=C(C(=O)OCC)C=C1N1CC(C#N)C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 293.08118403g/mol
- Monoisotopic Mass: 293.08118403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 99.2Ų
Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1165151-0.05g |
2138241-35-5 | 0.05g |
$612.0 | 2023-06-08 | |||
| Enamine | EN300-1165151-0.1g |
2138241-35-5 | 0.1g |
$640.0 | 2023-06-08 | |||
| Enamine | EN300-1165151-0.25g |
2138241-35-5 | 0.25g |
$670.0 | 2023-06-08 | |||
| Enamine | EN300-1165151-0.5g |
2138241-35-5 | 0.5g |
$699.0 | 2023-06-08 | |||
| Enamine | EN300-1165151-1.0g |
2138241-35-5 | 1g |
$728.0 | 2023-06-08 | |||
| Enamine | EN300-1165151-2.5g |
2138241-35-5 | 2.5g |
$1428.0 | 2023-06-08 | |||
| Enamine | EN300-1165151-5.0g |
2138241-35-5 | 5g |
$2110.0 | 2023-06-08 | |||
| Enamine | EN300-1165151-10.0g |
2138241-35-5 | 10g |
$3131.0 | 2023-06-08 | |||
| Enamine | EN300-1165151-50mg |
2138241-35-5 | 50mg |
$612.0 | 2023-10-03 | |||
| Enamine | EN300-1165151-100mg |
2138241-35-5 | 100mg |
$640.0 | 2023-10-03 |
Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate
Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate (CAS No. 2138241-35-5): A Comprehensive Overview
Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate (CAS No. 2138241-35-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a benzene ring with nitro and fluoro substituents, linked to an azetidine ring through a cyano group. Such structural features make it a promising candidate for various biological and chemical applications, particularly in the development of novel therapeutic agents.
The< strong>Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate molecule exhibits a unique combination of electronic and steric properties, which are influenced by its substituents. The presence of the nitro group at the 2-position and the fluoro group at the 4-position introduces significant electron-withdrawing effects, enhancing the compound's reactivity and potential for further functionalization. Additionally, the cyanoazetidine moiety contributes to its structural rigidity and stability, making it an attractive scaffold for drug design.
In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing azetidine rings. Azetidine derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The< strong>Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate (CAS No. 2138241-35-5) structure, with its cyanoazetidine core, positions it as a valuable building block for synthesizing novel bioactive molecules.
One of the most compelling aspects of this compound is its versatility in chemical modifications. The benzene ring can be further functionalized to introduce additional pharmacophores or to enhance specific biological activities. For instance, researchers have explored the use of this compound as a precursor in the synthesis of more complex molecules with targeted therapeutic effects. The< strong>fluoro and< strong>nitro groups provide handles for selective modifications, allowing chemists to fine-tune the properties of the final product.
The< strong>Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate (CAS No. 2138241-35-5) has been studied in various preclinical models to assess its potential as a lead compound for drug development. Initial studies have demonstrated its ability to interact with specific biological targets, suggesting possible applications in treating diseases such as cancer and inflammatory disorders. The< strong>nitro group's redox-active nature further adds to its appeal, as it can participate in redox-sensitive drug delivery systems.
The synthesis of< strong>Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as 4-fluoronicotinic acid derivatives and cyanoazetidine precursors. These intermediates are then coupled using established synthetic methodologies to form the final product. The< strong>Ethyl group at the end of the molecule is introduced during later stages of synthesis to enhance solubility and metabolic stability.
The< strong>Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate (CAS No. 2138241-35-5) has also been investigated for its potential role in material science applications. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in light-emitting diodes (LEDs) or organic photovoltaic cells. Additionally, its ability to undergo selective functionalization allows for the creation of advanced polymers with tailored properties.
In conclusion, Ethyl 5-(3-cyanoazetidin-1-yI)-4-fluoro-2-nitrobenzoate represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse applications. Its molecular framework offers opportunities for developing novel therapeutic agents targeting various diseases, while its synthetic versatility allows for further exploration in material science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.
2138241-35-5 (Ethyl 5-(3-cyanoazetidin-1-yl)-4-fluoro-2-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)